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A Note on Cesium-136: Initial searches for the application of Cesium-136 (¹³⁶Cs) in

oceanography and hydrology have revealed that this isotope is not utilized in these fields. The

primary reason is its short half-life of approximately 13.01 days[1][2]. This rapid decay makes it

unsuitable for tracing long-term environmental processes such as ocean circulation and

sediment deposition, which occur over decades to centuries.

Conversely, Cesium-137 (¹³⁷Cs), with a significantly longer half-life of about 30.17 years, is a

well-established and widely used tracer in these scientific disciplines[3][4][5]. Therefore, these

application notes and protocols will focus on the use of Cesium-137.

Application Notes: The Utility of Cesium-137 in
Environmental Science
Cesium-137 is an artificial radionuclide produced primarily from nuclear fission. Its main

sources in the environment are fallout from nuclear weapons testing in the mid-20th century

and releases from nuclear power plant accidents[4][6]. This known history of atmospheric

deposition provides a clear time marker in sediment and water layers, making ¹³⁷Cs an

invaluable tool for retrospective studies.
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Tracing Ocean Currents and Water Mass Movement: Since ¹³⁷Cs is highly soluble in

seawater, it moves with ocean currents. Its distribution patterns help scientists track the

movement and mixing of water masses over long distances[3][7][8].

Dating Marine Sediments: The peak of ¹³⁷Cs fallout in 1963 serves as a distinct

chronological marker in sediment cores, allowing for the dating of sediment layers and the

calculation of sedimentation rates[9].

Validating Ocean Circulation Models: The observed distribution of ¹³⁷Cs in the oceans is

used to validate and calibrate numerical models of ocean circulation[8].

Hydrology:

Estimating Soil Erosion and Sediment Deposition: ¹³⁷Cs strongly binds to soil particles. By

measuring its distribution, researchers can estimate rates of soil erosion and deposition on

floodplains and in reservoirs over the past several decades[4][10][11][12][13].

Dating Lake Sediments: Similar to marine environments, the ¹³⁷Cs peak is used to date

lake sediment cores and reconstruct past environmental conditions[14].

Tracing Water Pollution: Releases from nuclear facilities can introduce ¹³⁷Cs into river

systems, where it acts as a tracer for the transport and fate of pollutants[7].

Physicochemical Properties of Cesium-137
Property Value

Half-life 30.17 years[3][4]

Decay Mode Beta decay to Barium-137m[4]

Primary Gamma Ray Energy 661.7 keV (from Ba-137m)[9]

Solubility in Water High[6]

Adsorption to Soil/Sediment Strong[4][12]
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Protocol 1: Determination of Sedimentation Rates in a
Lake Using ¹³⁷Cs
This protocol outlines the steps for collecting and analyzing a sediment core to determine the

average sedimentation rate since the 1963 fallout peak.

1. Field Sampling:

Select a suitable location in the lake, preferably in a deeper area with minimal disturbance
where sediment accumulation is relatively constant.
Use a gravity or piston corer to collect an undisturbed sediment core.
Carefully extrude the core and section it into 1-2 cm intervals.
Place each section into a pre-labeled, clean container and transport it to the laboratory.

2. Sample Preparation:

Freeze-dry or oven-dry the sediment samples at a low temperature (e.g., 60°C) to a constant
weight.
Disaggregate the dried samples and sieve them through a 2 mm mesh to remove large
debris[4].
Homogenize each sample thoroughly.
Accurately weigh a portion of each homogenized sample into a standard geometry container
for gamma spectrometry (e.g., a Petri dish or Marinelli beaker).

3. Gamma Spectrometry Analysis:

Measure the gamma activity of each sample using a high-purity germanium (HPGe)
detector[15].
Count each sample for a sufficient time (e.g., 24-48 hours) to achieve acceptable counting
statistics.
Identify and quantify the ¹³⁷Cs activity by its characteristic gamma-ray peak at 661.7 keV[9].
Calibrate the detector for energy and efficiency using a certified multi-nuclide standard
source in the same geometry as the samples.

4. Data Analysis and Interpretation:

Plot the ¹³⁷Cs activity (in Bq/kg) versus depth in the sediment core.
Identify the depth of the peak ¹³⁷Cs activity. This peak corresponds to the year 1963[9].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://landscapetoolbox.org/field-methods/cesium-cs-137-in-erosion-and-deposition-analysis/
https://www.globalscientificjournal.com/researchpaper/Anthropogenic_137Cs_distribution_and_Radiological_risk_assessment_in_the_Coastal_Environments_of_Sri_Lanka.pdf
https://www.researchgate.net/publication/304712007_Using_a_cesium-137_137Cs_sedimentary_fallout_record_in_the_South_Atlantic_Ocean_as_a_supporting_tool_for_defining_the_Anthropocene
https://www.researchgate.net/publication/304712007_Using_a_cesium-137_137Cs_sedimentary_fallout_record_in_the_South_Atlantic_Ocean_as_a_supporting_tool_for_defining_the_Anthropocene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the average sedimentation rate using the following formula: Sedimentation Rate
(cm/year) = Depth of ¹³⁷Cs peak (cm) / (Year of collection - 1963)

Typical ¹³⁷Cs Activity in Marine Environments
Environment

Typical ¹³⁷Cs Activity
(Bq/m³)

Notes

North Atlantic Surface Water
Varies, can be elevated near

reprocessing plants

Discharges from Sellafield and

La Hague are significant

sources[3].

Pacific Ocean Surface Water ~1-11 Bq/m³

Background levels from

weapons testing, with higher

values offshore from

Fukushima[16][17].

Black Sea Water Column Variable

Influenced by both weapons

testing fallout and the

Chernobyl accident[8].

Baltic Sea Water
Approaching pre-Chernobyl

levels

Maximum values were seen in

the late 1980s and have been

decreasing since[18].
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Caption: Workflow for determining sedimentation rates using Cesium-137 analysis.
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Logical Relationship of ¹³⁷Cs as an Environmental Tracer
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Caption: The pathway of Cesium-137 from source to application as an environmental tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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